5-Bromo-2-cyclopropoxybenzenesulfonamide

• Molecular Formula: C9H10BrNO3S
• Molecular Weight: 292.15 g/mol
• IUPAC Name: 5-bromo-2-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C9H10BrNO3S/c10-6-1-4-8(14-7-2-3-7)9(5-6)15(11,12)13/h1,4-5,7H,2-3H2,(H2,11,12,13)
• InChI Key: LBZQPDKJZJUCBM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)Br)S(=O)(=O)N

Description

5-Bromo-2-cyclopropoxybenzenesulfonamide is a benzenesulfonamide derivative characterized by a bromine atom at the 5th position and a cyclopropoxy group (a three-membered cyclic ether) at the 2nd position of the benzene ring. Its molecular formula is C₉H₁₀BrNO₃S, with a molecular weight of 284.21 g/mol. The sulfonamide (-SO₂NH₂) moiety and halogen (Br) substitution make it a candidate for diverse applications, including pharmaceutical intermediates or enzyme inhibitors. The cyclopropoxy group introduces steric strain and unique electronic properties due to the cyclopropane ring’s angle strain, which may influence molecular conformation and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of dibrominated amino silica gel as a brominating reagent, with iron trifluoromethanesulfonate as a catalyst and halogenated hydrocarbons as solvents . The reaction conditions are optimized to achieve high selectivity and yield.

Industrial Production Methods

For industrial production, the process is scaled up to ensure high yield and purity. The use of recyclable reagents and catalysts, such as dibrominated amino silica gel, is emphasized to reduce environmental impact and production costs . The process is designed to be environmentally friendly, simple to operate, and suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-cyclopropoxybenzenesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under specific conditions.

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions, which are widely used for forming carbon-carbon bonds.

Common Reagents and Conditions

Substitution: Reagents such as sodium iodide in acetone can be used for halogen exchange reactions.

Oxidation: Oxidizing agents like potassium permanganate can be employed.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Coupling: Palladium catalysts and organoboron reagents are commonly used in Suzuki–Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki–Miyaura coupling can produce biaryl compounds, while substitution reactions can yield various halogenated derivatives.

Scientific Research Applications

5-Bromo-2-cyclopropoxybenzenesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through coupling reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the development of new materials and chemical processes, particularly in the synthesis of sulfonamide-based compounds.

Mechanism of Action

The mechanism of action of 5-Bromo-2-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets. For example, sulfonamides are known to inhibit enzymes by mimicking the structure of natural substrates, thereby blocking the active site . The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen Substitution: Bromo vs. Chloro

The substitution of bromine with chlorine in benzenesulfonamide derivatives significantly alters physicochemical properties. For example:

• Compound I: 4-{2-[(5-Bromo-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide (Br-substituted) .
• Compound II: 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide (Cl-substituted) .

Key Differences :

• Crystal Packing : Bromine’s larger atomic radius may influence van der Waals interactions and crystal lattice stability.
• Reactivity : Bromine’s lower electronegativity compared to chlorine could alter electronic effects on the aromatic ring.

Substituent Position and Functional Groups

Cyclopropoxy vs. Methoxy/Ethoxy Groups

• 5-Bromo-N-ethyl-2-methoxybenzenesulfonamide : Methoxy (-OCH₃) is smaller and electron-donating, which may improve solubility compared to cyclopropoxy .
• 2-Ethoxy-5-(hydroxymethyl)benzenesulfonamide : Ethoxy (-OCH₂CH₃) provides moderate bulk without ring strain, balancing lipophilicity and solubility .

Hydroxymethyl vs. Cyclopropoxy

• 2-Bromo-5-(hydroxymethyl)benzenesulfonamide : The hydroxymethyl (-CH₂OH) group enhances hydrophilicity and hydrogen-bonding capacity, contrasting with the lipophilic cyclopropoxy group .

Methyl and Alkyl Substitutions

• 3-Bromo-N-isopropylbenzenesulfonamide : The isopropyl group on the sulfonamide nitrogen may improve membrane permeability due to increased hydrophobicity .

Structural and Functional Data Table

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Characteristics	Reference
5-Bromo-2-cyclopropoxybenzenesulfonamide	Br (5), cyclopropoxy (2)	C₉H₁₀BrNO₃S	284.21	High lipophilicity, steric strain	-
4-{2-[(5-Bromo-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide	Br (5), hydroxy (2), Schiff base	C₁₅H₁₅BrN₂O₃S	395.26	Crystal structure reported
5-Bromo-2-methylbenzenesulfonamide	Br (5), methyl (2)	C₇H₈BrNO₂S	250.11	Downstream synthesis utility
5-Bromo-N-ethyl-2-methoxybenzenesulfonamide	Br (5), methoxy (2), ethyl (N)	C₉H₁₂BrNO₃S	294.17	Enhanced solubility
2-Bromo-5-(hydroxymethyl)benzenesulfonamide	Br (2), hydroxymethyl (5)	C₇H₈BrNO₃S	266.11	Hydrophilic, hydrogen-bonding capacity

Research Implications and Trends

• Biological Activity : Bulkier substituents like cyclopropoxy may hinder enzyme binding compared to smaller groups (e.g., methyl), but they could enhance selectivity for hydrophobic binding pockets.
• Synthetic Utility : Downstream products of 5-Bromo-2-methylbenzenesulfonamide (e.g., 6-Bromo-1,2-benzisothiazole dioxide) highlight the role of substituents in directing reactivity .